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Compound of Interest

Compound Name: 2,6-Dicyclohexyl-p-cresol

Cat. No.: B15348946

Disclaimer: A specific Safety Data Sheet (SDS) for 2,6-Dicyclohexyl-p-cresol was not found in
the available resources. The following information is based on the safety profiles of structurally
similar compounds, such as p-cresol and other substituted phenols. This guidance should be
considered a general framework. Researchers, scientists, and drug development professionals
must obtain and adhere to the specific SDS for 2,6-Dicyclohexyl-p-cresol from the
manufacturer or a certified chemical supplier before handling this compound.

This document provides essential safety and logistical information for the handling, storage,
and disposal of 2,6-Dicyclohexyl-p-cresol, based on data for related phenolic compounds.

Personal Protective Equipment (PPE)

Due to the lack of a specific SDS for 2,6-Dicyclohexyl-p-cresol, the following PPE
recommendations are based on guidelines for similar phenolic compounds. Phenols are known
to be corrosive and can be absorbed through the skin, potentially causing systemic toxicity.[1]
[2] Therefore, a stringent PPE protocol is crucial.

Table 1: Recommended Personal Protective Equipment for Handling Substituted Phenols
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a
face shield should be worn
where there is a potential for
splashing.[1][3]

Protects against splashes of
the solid or solutions, which
can cause severe eye damage

and potentially blindness.[1]

Hand Protection

For incidental contact with
dilute solutions, double-layered
nitrile gloves or thicker (8mil)
nitrile gloves are
recommended. For
concentrated solutions or
prolonged contact, utility-grade
neoprene or butyl rubber
gloves should be worn over

nitrile gloves.[3]

Phenol and its derivatives can
be readily absorbed through
the skin.[1] Different glove
materials offer varying levels of
resistance and breakthrough

times.[1]

Body Protection

A fully buttoned lab coat is
mandatory.[3] For situations
with a higher risk of splashing,
a butyl rubber or neoprene
apron should be worn over the
lab coat.[3] Long pants and
closed-toe shoes are required
at all times.[4]

Minimizes skin contact with the
chemical. Impervious materials
prevent the compound from

soaking through to the skin.

Respiratory Protection

Work with 2,6-Dicyclohexyl-p-
cresol should be conducted in
a certified chemical fume hood
to avoid inhalation of dust or
vapors.[2][3] If a fume hood is
not available, a fit-tested
respirator with a type A-P filter
may be necessary, as
determined by a risk

assessment.[2]

Prevents inhalation of the
compound, which can cause
severe irritation to the

respiratory tract.[4]
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Experimental Workflow for Safe Handling

The following diagram outlines a generalized workflow for safely handling solid phenolic
compounds like 2,6-Dicyclohexyl-p-cresol.

Safe Handling Workflow for 2,6-Dicyclohexyl-p-cresol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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